Cas no 1895422-98-6 (N-(5-bromo-2-methylphenyl)methylhydroxylamine)

N-(5-bromo-2-methylphenyl)methylhydroxylamine is a brominated aromatic hydroxylamine derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a hydroxylamine group attached to a methyl-substituted phenyl ring, further functionalized with a bromine atom at the 5-position. This compound is valued for its reactivity as an intermediate in the preparation of more complex molecules, particularly in the development of pharmacologically active compounds. The bromine substituent enhances its utility in cross-coupling reactions, while the hydroxylamine moiety offers versatility in oxidation and condensation reactions. It is typically handled under controlled conditions due to its sensitivity. Suitable for researchers seeking specialized building blocks in medicinal chemistry or materials science.
N-(5-bromo-2-methylphenyl)methylhydroxylamine structure
1895422-98-6 structure
Product Name:N-(5-bromo-2-methylphenyl)methylhydroxylamine
CAS No:1895422-98-6
MF:C8H10BrNO
MW:216.07510137558
CID:5939880
PubChem ID:117307588
Update Time:2025-05-24

N-(5-bromo-2-methylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • N-(5-bromo-2-methylphenyl)methylhydroxylamine
    • 1895422-98-6
    • N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine
    • EN300-1909345
    • Inchi: 1S/C8H10BrNO/c1-6-2-3-8(9)4-7(6)5-10-11/h2-4,10-11H,5H2,1H3
    • InChI Key: JNECYKJJOMTDFU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=C(C=1)CNO

Computed Properties

  • Exact Mass: 214.99458g/mol
  • Monoisotopic Mass: 214.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 32.3Ų

N-(5-bromo-2-methylphenyl)methylhydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1909345-0.05g
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine
1895422-98-6
0.05g
$528.0 2023-09-18
Enamine
EN300-1909345-0.1g
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine
1895422-98-6
0.1g
$553.0 2023-09-18
Enamine
EN300-1909345-0.25g
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine
1895422-98-6
0.25g
$579.0 2023-09-18
Enamine
EN300-1909345-0.5g
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine
1895422-98-6
0.5g
$603.0 2023-09-18
Enamine
EN300-1909345-1.0g
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine
1895422-98-6
1g
$785.0 2023-06-02
Enamine
EN300-1909345-2.5g
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine
1895422-98-6
2.5g
$1230.0 2023-09-18
Enamine
EN300-1909345-5.0g
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine
1895422-98-6
5g
$2277.0 2023-06-02
Enamine
EN300-1909345-10.0g
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine
1895422-98-6
10g
$3376.0 2023-06-02
Enamine
EN300-1909345-1g
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine
1895422-98-6
1g
$628.0 2023-09-18
Enamine
EN300-1909345-5g
N-[(5-bromo-2-methylphenyl)methyl]hydroxylamine
1895422-98-6
5g
$1821.0 2023-09-18

Additional information on N-(5-bromo-2-methylphenyl)methylhydroxylamine

Recent Advances in the Study of N-(5-bromo-2-methylphenyl)methylhydroxylamine (CAS: 1895422-98-6)

N-(5-bromo-2-methylphenyl)methylhydroxylamine (CAS: 1895422-98-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo-methylphenyl and hydroxylamine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

The synthesis of N-(5-bromo-2-methylphenyl)methylhydroxylamine has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route that improves yield and purity, making the compound more accessible for further research. The study highlighted the importance of controlling reaction conditions to minimize by-products and ensure the stability of the hydroxylamine moiety, which is critical for its biological activity.

Pharmacological investigations have revealed that N-(5-bromo-2-methylphenyl)methylhydroxylamine exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. A recent in vitro study demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 µM, suggesting its potential as a lead compound for developing new anti-inflammatory agents. Additionally, its unique chemical structure allows for further derivatization, opening avenues for structure-activity relationship (SAR) studies to enhance its efficacy and selectivity.

In the context of cancer research, N-(5-bromo-2-methylphenyl)methylhydroxylamine has shown promising results as a modulator of apoptosis in certain cancer cell lines. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in colorectal cancer cells by activating the intrinsic mitochondrial pathway. The study also identified key interactions between the compound and cellular targets, providing a foundation for future drug design efforts.

Despite these advancements, challenges remain in the clinical translation of N-(5-bromo-2-methylphenyl)methylhydroxylamine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique pharmacological profile and versatility in chemical modifications make it a valuable candidate for continued investigation. Future research directions may include exploring its applications in neurodegenerative diseases and infectious diseases, where its mechanism of action could offer therapeutic benefits.

In conclusion, N-(5-bromo-2-methylphenyl)methylhydroxylamine (CAS: 1895422-98-6) represents a promising scaffold in medicinal chemistry, with recent studies underscoring its potential in anti-inflammatory and anticancer therapies. Ongoing research efforts are expected to further elucidate its biological mechanisms and optimize its pharmacological properties, paving the way for its development into a clinically relevant therapeutic agent.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD